Cas no 158878-90-1 (4-methoxy-3,3-dimethylbut-1-yne)

4-Methoxy-3,3-dimethylbut-1-yne is a specialized alkyne compound featuring a methoxy group and two methyl substituents on the β-carbon. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules with tailored steric and electronic properties. The methoxy group enhances solubility in polar solvents, facilitating reactions under mild conditions, while the dimethyl substitution provides steric hindrance, improving selectivity in coupling and cyclization reactions. This compound is commonly employed in pharmaceutical and agrochemical research, where precise functionalization is critical. Its stability and reactivity profile make it suitable for applications in metal-catalyzed transformations and as a building block for heterocyclic frameworks.
4-methoxy-3,3-dimethylbut-1-yne structure
158878-90-1 structure
Product Name:4-methoxy-3,3-dimethylbut-1-yne
CAS No:158878-90-1
MF:C7H12O
MW:112.169582366943
CID:6051642
PubChem ID:20684416
Update Time:2026-03-11

4-methoxy-3,3-dimethylbut-1-yne Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-3,3-dimethylbut-1-yne
    • 1-Butyne, 4-methoxy-3,3-dimethyl-
    • 4-methoxy-3,3-dimethyl-but-1-yne
    • F93879
    • EN300-1858233
    • SY323320
    • MFCD30689828
    • SCHEMBL12451950
    • 158878-90-1
    • 4-Methoxy-3,3-dimethyl-1-butyne
    • Inchi: 1S/C7H12O/c1-5-7(2,3)6-8-4/h1H,6H2,2-4H3
    • InChI Key: FMBSFOQHDSGOIT-UHFFFAOYSA-N
    • SMILES: C#CC(C)(C)COC

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.835±0.06 g/cm3(Predicted)
  • Boiling Point: 118.1±23.0 °C(Predicted)

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Additional information on 4-methoxy-3,3-dimethylbut-1-yne

Recent Advances in the Application of 4-Methoxy-3,3-dimethylbut-1-yne (CAS: 158878-90-1) in Chemical Biology and Pharmaceutical Research

4-Methoxy-3,3-dimethylbut-1-yne (CAS: 158878-90-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This alkyne derivative, characterized by its unique structural features, has been explored for its potential applications in drug discovery, chemical synthesis, and bioconjugation. Recent studies have highlighted its utility as a versatile building block in organic synthesis and as a key intermediate in the development of novel therapeutic agents.

One of the most notable applications of 4-methoxy-3,3-dimethylbut-1-yne is its role in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Researchers have leveraged its reactivity to create complex molecular architectures with high efficiency and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of triazole-based inhibitors targeting specific enzymes involved in inflammatory pathways, showcasing its potential in drug development.

In addition to its synthetic utility, 4-methoxy-3,3-dimethylbut-1-yne has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate antimicrobial properties against certain Gram-positive bacteria. Further research is underway to explore its mechanism of action and optimize its pharmacological profile. The compound's lipophilic nature and stability under physiological conditions make it a promising candidate for further medicinal chemistry optimization.

The pharmaceutical industry has also shown interest in 4-methoxy-3,3-dimethylbut-1-yne as a potential precursor for the synthesis of more complex drug molecules. Recent patent filings indicate its incorporation into novel scaffolds for kinase inhibitors and GPCR modulators. Its structural flexibility allows for diverse modifications, enabling the exploration of structure-activity relationships in drug design programs.

From a chemical biology perspective, researchers have utilized 4-methoxy-3,3-dimethylbut-1-yne as a probe to study biological systems. Its alkyne functionality enables bioorthogonal labeling strategies, facilitating the visualization and tracking of biomolecules in cellular environments. A 2024 study in Nature Chemical Biology reported its successful application in live-cell imaging experiments, providing new insights into intracellular signaling pathways.

Despite these promising developments, challenges remain in the broader application of 4-methoxy-3,3-dimethylbut-1-yne. Current research efforts are focused on improving its synthetic accessibility, exploring greener production methods, and expanding its utility in diverse chemical transformations. The compound's stability under various conditions and its compatibility with biological systems continue to be areas of active investigation.

Looking forward, the unique properties of 4-methoxy-3,3-dimethylbut-1-yne position it as a valuable tool in both academic and industrial research settings. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of new chemical entities with therapeutic potential. Future research directions may include its incorporation into drug delivery systems, exploration of its metabolic fate, and evaluation of its safety profile in preclinical models.

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